Cas no 690645-93-3 (4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid)

• Product Name: 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
• CAS No: 690645-93-3
• MF: C₁₅H₁₂F₃NO₄S
• MW: 359.320293426514
• CID: 1736245
• PubChem ID: 984839
• Update Time: 2025-06-14

4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[({[3-(Trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic aci d
• 4-[3-(Trifluoromethyl)phenylsulfonylaminomethyl]benzoic acid
• 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
• 690645-93-3
• 4-[[[3-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzoic Acid
• VU0618379-1
• AQ-750/42501905
• 4-[(([3-(Trifluoromethyl)phenyl]sulfonyl)amino)methyl]benzoic acid
• 4-(((3-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
• 4-[({[3-(trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic acid
• F3394-1121
• 4-((3-(trifluoromethyl)phenylsulfonamido)methyl)benzoic acid
• Z45512192
• AKOS000813180

• MDL： MFCD04154032
• Inchi： 1S/C15H12F3NO4S/c16-15(17,18)12-2-1-3-13(8-12)24(22,23)19-9-10-4-6-11(7-5-10)14(20)21/h1-8,19H,9H2,(H,20,21)
• InChI Key： YULRKVYOEFOBSH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.04391352g/mol
• Monoisotopic Mass: 359.04391352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 219-220℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid

Comprehensive Overview of 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid (CAS No. 690645-93-3)

4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid (CAS No. 690645-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a trifluoromethyl group attached to a benzenesulfonamide moiety, which is further linked to a benzoic acid derivative. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

One of the most frequently searched questions about this compound revolves around its synthetic applications and biological activity. Researchers are particularly interested in how the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. The benzenesulfonamide component is also a key focus, as it is known to interact with various biological targets, including enzymes and receptors. These properties make 690645-93-3 a valuable candidate for developing anti-inflammatory and anticancer agents.

In recent years, the demand for fluorinated compounds like 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid has surged, driven by their applications in precision medicine and agrochemicals. The compound's ability to act as a building block for more complex structures aligns with the growing trend of fragment-based drug discovery. Additionally, its solubility and stability under various conditions make it a preferred choice for high-throughput screening assays.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are exploring catalyst-free and solvent-free methods to produce 690645-93-3, reducing environmental impact. This aligns with the broader industry shift toward sustainable chemical processes. The compound's low toxicity profile further enhances its appeal for biocompatible applications.

From a commercial perspective, 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid is often sought after by contract research organizations (CROs) and pharmaceutical companies. Its CAS number (690645-93-3) is frequently used in patent filings and regulatory submissions, highlighting its importance in intellectual property and compliance. The compound's purity and analytical standards are also critical for ensuring reproducible results in research and development.

In summary, 4-{3-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid (CAS No. 690645-93-3) is a multifaceted compound with broad applications in drug development, material science, and green chemistry. Its unique structural features, combined with its bioactivity and synthetic versatility, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative therapeutics and sustainable technologies.